Cas no 332934-44-8 (<br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsu lfanyl]-acetamide)

• Product Name: <br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsu lfanyl]-acetamide
• CAS No: 332934-44-8
• MF: C₁₈H₁₆Cl₂N₄OS
• MW: 407.316840171814
• CID: 3072728
• PubChem ID: 3135786
• Update Time: 2025-04-21

<br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsu lfanyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsu lfanyl]-acetamide
• 332934-44-8
• N-(4-Chlorophenyl)-2-((5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS000583415
• N-(4-Chloro-phenyl)-2-[5-(4-chloro-phenyl)-4-ethyl-4H-[1,2,4]triazol-3-ylsulfanyl]-acetamide

• MDL： MFCD02739130
• Inchi： 1S/C18H16Cl2N4OS/c1-2-24-17(12-3-5-13(19)6-4-12)22-23-18(24)26-11-16(25)21-15-9-7-14(20)8-10-15/h3-10H,2,11H2,1H3,(H,21,25)
• InChI Key： UOPDFJCEBPIDSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1CC)SCC(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 406.0421877Da
• Monoisotopic Mass: 406.0421877Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.1Ų